molecular formula C8H8ClFO B8768677 1-(Chloromethyl)-3-fluoro-2-methoxybenzene

1-(Chloromethyl)-3-fluoro-2-methoxybenzene

Cat. No.: B8768677
M. Wt: 174.60 g/mol
InChI Key: PLTQMIYVUSUELE-UHFFFAOYSA-N
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Description

1-(Chloromethyl)-3-fluoro-2-methoxybenzene is a useful research compound. Its molecular formula is C8H8ClFO and its molecular weight is 174.60 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8ClFO

Molecular Weight

174.60 g/mol

IUPAC Name

1-(chloromethyl)-3-fluoro-2-methoxybenzene

InChI

InChI=1S/C8H8ClFO/c1-11-8-6(5-9)3-2-4-7(8)10/h2-4H,5H2,1H3

InChI Key

PLTQMIYVUSUELE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC=C1F)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of (3-fluoro-2-methoxyphenyl)methanol (3.02 g, 19.3 mmol) and triethylamine (6.74 mL, 48.4 mmol) in dichloromethane (20 mL) is treated with methanesulfonyl chloride (2.99 mL, 38.7 mmol) slowly at room temperature and stirred under nitrogen for 3 h. The reaction is the diluted with diethyl ether, washed with 0.5 M hydrochloric acid twice, dried over anhydrous sodium sulfate, filtered, and concentrated to afford the title compound as a yellow oil (2.71 g, 80%). 1H NMR (400 MHz, CDCl3) δ 7.15-6.93 (m, 3H), 4.61 (s, 2H), 4.00 (s, 3H).
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Synthesis routes and methods II

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Synthesis routes and methods III

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In an analogous manner to that described in (γ) (3-fluoro-2-methoxy-phenyl)-methanol was treated with mesylchloride to obtain 1-chloromethyl-3-fluoro-2-methoxy-benzene as a colorless liquid; MS: 174 (M)+.
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Synthesis routes and methods IV

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A solution of 3-fluoro-2-methoxy-benzenemethanol (WO 20000419) (0.50 g) and thionyl chloride (0.47 ml) in dichloromethane (30 ml) was stirred for 2 hours then concentrated in-vacuo to give the subtitled compound, which was used directly in the next step.
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